1-benzyl-8-((3-hydroxypropyl)thio)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 1-benzyl-8-(3-hydroxypropylsulfanyl)-3,7-dimethylpurine-2,6-dione
• InChI: InChI=1S/C17H20N4O3S/c1-19-13-14(18-16(19)25-10-6-9-22)20(2)17(24)21(15(13)23)11-12-7-4-3-5-8-12/h3-5,7-8,22H,6,9-11H2,1-2H3
• InChI Key: SJJPCXUXOOOSNO-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(N=C1SCCCO)N(C(=O)N(C2=O)CC3=CC=CC=C3)C
• Molecular Formula: C17H20N4O3S
• Molecular Weight: 360.4 g/mol

Description

1-benzyl-8-((3-hydroxypropyl)thio)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione, also known as BG-12, is a chemical compound that has been used in scientific research for various purposes. It has been studied for its potential therapeutic effects on multiple sclerosis, cancer, and other diseases. In

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of New Purine Derivatives : A study detailed the synthesis of new purine derivatives, showcasing the chemical versatility and potential applications of purine-based compounds in medicinal chemistry. These derivatives are synthesized through various chemical reactions, highlighting the adaptability of purine chemistry for creating diverse molecular structures with potential biological activities (Hesek & Rybár, 1994).

• Development of Thiadiazepino-purine Systems : Research on the synthesis of [1,3,5]- and [1,3,6]-thiadiazepino-[3,2-f]-purine ring systems from mercapto-purine dione derivatives revealed novel approaches to constructing complex purine frameworks. These findings contribute to the expansion of purine chemistry and offer new pathways for the development of purine-based molecules (Gobouri, 2020).

Potential Biological Applications

• Pharmacological Evaluation of Purine Derivatives : A comprehensive study investigated the affinity and functional activity of purine-2,6-dione derivatives towards serotonin receptors. This research highlights the potential of purine derivatives in the development of new therapeutics for psychiatric disorders (Chłoń-Rzepa et al., 2013).

• Anticancer Activity of Purine-diones : An investigation into the synthesis of purine-diones and pyridopyrimidine-diones showcased the anticancer activity of these compounds. This study provides a foundation for the development of novel anticancer agents based on purine and pyridopyrimidine scaffolds (Hayallah, 2017).